ethyl 2-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 2-[(3,4-dichlorophenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C16H14Cl2N2O3/c1-2-23-15(21)11-5-3-4-6-14(11)20-16(22)19-10-7-8-12(17)13(18)9-10/h3-9H,2H2,1H3,(H2,19,20,22)
• InChI Key: VCDSEIGLTYTHCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl2N2O3
• Molecular Weight: 353.2 g/mol

Description

Ethyl 2-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate, commonly known as DABCYL ethyl ester, is a synthetic compound that is widely used in scientific research. It is a fluorescent quencher that is often used in fluorescence resonance energy transfer (FRET) experiments to study the interactions between biomolecules.

Mechanism of Action

The mechanism of action of DABCYL ethyl ester is based on its ability to quench fluorescence. When DABCYL ethyl ester is excited by light, it can transfer its energy to nearby fluorescent molecules, causing them to emit light. However, DABCYL ethyl ester can also accept energy from nearby fluorescent molecules, causing them to become non-fluorescent. This process is known as fluorescence resonance energy transfer (ethyl 2-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate), and it is the basis for many of the applications of DABCYL ethyl ester in scientific research.
Biochemical and Physiological Effects:
DABCYL ethyl ester does not have any known biochemical or physiological effects in living organisms. It is an inert compound that is not metabolized by cells or tissues. However, it can interact with biomolecules such as proteins and nucleic acids in vitro, and this interaction can affect their function and structure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DABCYL ethyl ester in lab experiments is its high quenching efficiency. It is one of the most efficient quenchers available, and it can quench the fluorescence of a wide range of fluorophores. Another advantage is its stability. It is a stable compound that can be stored for long periods of time without degradation. However, one limitation of DABCYL ethyl ester is its relatively low solubility in water. This can make it difficult to use in aqueous environments, and it may require the use of organic solvents or surfactants to improve its solubility.

Future Directions

There are many potential future directions for research on DABCYL ethyl ester. One area of interest is the development of new synthetic methods that can improve the yield and purity of the compound. Another area of interest is the development of new applications for DABCYL ethyl ester in scientific research. For example, it may be possible to use DABCYL ethyl ester in new types of ethyl 2-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate experiments that can provide more detailed information about biomolecular interactions. Additionally, DABCYL ethyl ester may have potential applications in the development of new diagnostic tools or therapies for diseases such as cancer. Overall, DABCYL ethyl ester is a versatile compound with many potential applications in scientific research, and it is likely to continue to be an important tool for many years to come.

Synthesis Methods

DABCYL ethyl ester can be synthesized using a straightforward method. The starting material is 3,4-dichloroaniline, which is reacted with ethyl 2-amino-3-carboxybenzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with ethyl chloroformate to yield DABCYL ethyl ester. The overall yield of the reaction is typically around 50%.

Scientific Research Applications

DABCYL ethyl ester is widely used in scientific research as a fluorescent quencher. It is often used in ethyl 2-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzoate experiments to study the interactions between biomolecules such as proteins, nucleic acids, and lipids. In this compound experiments, DABCYL ethyl ester is attached to one biomolecule, and a fluorescent molecule such as fluorescein is attached to another biomolecule. When the two biomolecules interact, energy is transferred from the fluorescent molecule to DABCYL ethyl ester, resulting in a decrease in fluorescence intensity. This allows researchers to study the interactions between biomolecules in real-time.